N-formyl-4-methylbenzamide

• CAS RN: 103369-12-6
• Molecular Formula: C9H9NO2
• Molecular Weight: 163.17 g/mol
• IUPAC Name: N-formyl-4-methylbenzamide
• InChI: InChI=1S/C9H9NO2/c1-7-2-4-8(5-3-7)9(12)10-6-11/h2-6H,1H3,(H,10,11,12)
• InChI Key: AUSVRQDTBWRPPD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC=O
• synonyms: Benzamide, N-formyl-4-methyl- (9CI)

Description

N-formyl-4-methylbenzamide, also known as FMBA, is a chemical compound that has gained significant attention in scientific research. It is a white crystalline powder with a molecular formula of C10H11NO2 and a molecular weight of 177.2 g/mol. FMBA has been used in various fields, including pharmaceuticals, materials science, and organic chemistry. In

Mechanism Of Action

The mechanism of action of N-formyl-4-methylbenzamide is not fully understood. However, it has been suggested that N-formyl-4-methylbenzamide may inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2), which is involved in inflammation and cancer. N-formyl-4-methylbenzamide has also been found to induce apoptosis, or programmed cell death, in cancer cells.

Biochemical And Physiological Effects

N-formyl-4-methylbenzamide has been shown to exhibit anti-inflammatory and anti-cancer properties. It has been found to inhibit the growth of various cancer cells, including breast, lung, and colon cancer. N-formyl-4-methylbenzamide has also been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).

Advantages And Limitations For Lab Experiments

N-formyl-4-methylbenzamide has several advantages for lab experiments. It is a stable and easily synthesized compound with high purity. N-formyl-4-methylbenzamide has also been found to exhibit low toxicity in vitro. However, one limitation of N-formyl-4-methylbenzamide is its limited solubility in water, which may affect its bioavailability in vivo.

Future Directions

There are several future directions for N-formyl-4-methylbenzamide research. One potential direction is the development of N-formyl-4-methylbenzamide-based drugs for the treatment of cancer and inflammation. N-formyl-4-methylbenzamide may also be used as a building block for the synthesis of new materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of N-formyl-4-methylbenzamide and its potential applications in various fields.
Conclusion:
In conclusion, N-formyl-4-methylbenzamide is a chemical compound that has gained significant attention in scientific research. It is a stable and easily synthesized compound with potential applications in various fields, including pharmaceuticals, materials science, and organic chemistry. N-formyl-4-methylbenzamide has been found to exhibit anti-inflammatory and anti-cancer properties and has potential applications in cancer treatment, drug delivery, and organic electronics. Further studies are needed to fully understand the mechanism of action of N-formyl-4-methylbenzamide and its potential applications in various fields.

Synthesis Methods

N-formyl-4-methylbenzamide can be synthesized through a simple and efficient method. The synthesis process involves the reaction of 4-methylbenzoic acid with oxalyl chloride in the presence of dimethylformamide (DMF) to form an acid chloride intermediate. The acid chloride intermediate is then reacted with formamide to produce N-formyl-4-methylbenzamide. This method yields N-formyl-4-methylbenzamide with a purity of over 95%.

Scientific Research Applications

N-formyl-4-methylbenzamide has been widely used in scientific research due to its unique properties. It has been used as a building block in the synthesis of various organic compounds, including pharmaceuticals and materials. N-formyl-4-methylbenzamide has been found to have potential applications in the fields of cancer treatment, drug delivery, and organic electronics.